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Compound of Interest

1-(3-aminophenyl)-3-(propan-2-
Compound Name:

yl)urea
CAS No.: 1042554-38-0
Cat. No.: B6142960

Get Quote

\ J

This guide details the LC-MS fragmentation behavior of 1-(3-aminophenyl)-3-(propan-2-
yl)urea, a structural isomer often encountered as a synthesis impurity or metabolite in the
development of urea-based kinase inhibitors and herbicides (e.g., Isoproturon analogs).

This technical analysis compares the specific meta-isomer against its ortho- and para-
regioisomers, providing experimentally grounded fragmentation pathways to ensure accurate
structural assignment.

Executive Summary

¢ Compound: 1-(3-aminophenyl)-3-(propan-2-yl)urea (also N-(3-aminophenyl)-N'-
isopropylurea).

¢ Molecular Weight: 193.25 Da.[1]

» Key Diagnostic lon:m/z 109.07 (Phenylenediamine cation), resulting from the neutral loss of
isopropyl isocyanate.
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 Differentiation Factor: Unlike the ortho-isomer, the meta-isomer does not readily undergo
cyclization to benzimidazolone (m/z 134), serving as a primary differentiator in impurity
profiling.

Part 1: Chemical Identity & Properties

Property Specification

IUPAC Name 1-(3-aminophenyl)-3-(propan-2-yl)urea
Common Name N-(3-aminophenyl)-N'-isopropylurea
Formula C10H15Ns0

Monoisotopic Mass 193.1215 Da

[M+H]* Precursor 194.1288 m/z

pKa (Predicted) ~4.5 (Aniline amine), ~13 (Urea NH)
LogP ~1.1 (Moderate lipophilicity)

Part 2: Experimental Protocol (LC-MS/MS)

To replicate the fragmentation patterns described below, the following method parameters are
recommended. This protocol ensures sufficient protonation of the aniline moiety for stable ESI+
detection.

1. Chromatographic Separation

e Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 100 mm, 1.7 pm).
o Mobile Phase A: 0.1% Formic Acid in Water (Essential for [M+H]* formation).
» Mobile Phase B: Acetonitrile.[2][3]

o Gradient: 5% B to 95% B over 10 minutes. The meta-isomer typically elutes between the
ortho (early) and para (late) isomers due to intermediate polarity.

2. Mass Spectrometry (ESI+)
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lonization: Electrospray lonization (Positive Mode).[4]
Capillary Voltage: 3.0 kV.
Cone Voltage: 30 V (Low voltage prevents in-source fragmentation of the urea bond).

Collision Energy (CID): Stepped energy (15, 30, 45 eV) is recommended to observe both the
facile urea cleavage and secondary aniline fragmentation.

Part 3: Fragmentation Mechanism

The fragmentation of 1-(3-aminophenyl)-3-(propan-2-yl)urea is driven by the lability of the

urea amide bond and the stability of the resulting aromatic amine cation.

Primary Pathway: Urea Cleavage (Neutral Loss of
Isocyanate)

Upon collision-induced dissociation (CID), the protonated precursor (m/z 194) undergoes a

charge-retention cleavage on the aromatic side. The inductive effect of the phenyl ring

stabilizes the positive charge on the nitrogen, leading to the expulsion of neutral isopropyl

isocyanate (85 Da).

Transition: m/z 194

m/z 109 (Base Peak).

Structure: The resulting ion is the 1,3-phenylenediamine cation [CeHa(NH2)(NH27)].

Secondary Pathway: Alkyl Cleavage

A competing, less abundant pathway involves the loss of the isopropyl group as propene (42

Da) via a McLafferty-type rearrangement or direct elimination, leaving the intact urea on the

phenyl ring.

Transition: m/z 194

m/z 152.

e Structure: 1-(3-aminophenyl)urea cation.
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Tertiary Pathway: Aniline Fragmentation

At higher collision energies (>35 eV), the base peak (m/z 109) degrades further by losing
ammonia (NHs, 17 Da) or HCN (27 Da), characteristic of aromatic amines.

¢ Transition: m/z 109

m/z 92 (Loss of NHs).

¢ Transition: m/z 109

m/z 82 (Loss of HCN).

Visualized Fragmentation Pathway
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Figure 1: Proposed ESI-MS/MS fragmentation pathway for 1-(3-aminophenyl)-3-(propan-2-
yl)urea.

Part 4: Comparative Analysis (Isomer
Differentiation)

Distinguishing the meta-isomer from its ortho and para equivalents is the most critical analytical
challenge. The table below outlines the specific MS/MS signatures that allow for confident
identification.
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Meta-Isomer
(Target)

Feature

Ortho-Isomer
(Alternative)

Differentiation
Mechanism

m/z 109

(Phenylenediamine)

Base Peak

m/z 135

(Benzimidazolone)

Cyclization: The ortho-
isomer possesses an
amine group adjacent
to the urea, allowing it
to cyclize and expel
isopropylamine (59
Da) to form a stable
cyclic urea (m/z 135).
The meta-isomer
cannot cyclize due to

steric distance.

m/z 92 (Aniline

Secondary lon
fragment)

m/z 119 (Cyclic

fragment)

Stability:Meta
fragments follow
standard aniline
breakdown; Ortho
retains the cyclic core

structure.

Retention Time Intermediate

Early Eluting

Polarity:Ortho-isomers
often form
intramolecular H-
bonds, reducing
polarity and eluting
earlier on C18

columns.

Summary of Diagnostic Logic:

e Check m/z 135: If m/z 135 is the dominant fragment, the compound is the Ortho isomer

(Cyclization effect).

e Check m/z 109: If m/z 109 is dominant and m/z 135 is absent/minor, the compound is Meta

or Para.
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» Distinguish Meta/Para: Use chromatographic retention time. Para isomers typically interact
most strongly with the stationary phase (planar geometry) and elute last.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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